N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)-1-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)-1-pyrrolidinecarboxamide, commonly known as CFMP, is a chemical compound that has gained significant attention in scientific research. CFMP belongs to the class of pyrrolidinecarboxamide compounds, which are widely studied for their potential therapeutic applications. In
Scientific Research Applications
CFMP has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. CFMP has also been investigated for its potential as an antidepressant and anxiolytic agent. Additionally, CFMP has been shown to have potential in the treatment of neuropathic pain and Parkinson's disease.
Mechanism of Action
The exact mechanism of action of CFMP is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. CFMP has also been shown to interact with the cannabinoid receptor CB1, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
CFMP has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CFMP has also been shown to have anxiolytic and antidepressant effects, as well as improving cognitive function in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of CFMP for lab experiments is its relatively low toxicity and high selectivity for certain receptors. However, CFMP can be difficult to synthesize and may require specialized equipment. Additionally, the effects of CFMP may vary depending on the dose and route of administration.
Future Directions
There are several potential future directions for research on CFMP. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Huntington's disease. CFMP may also have potential as a treatment for addiction and substance abuse disorders. Additionally, further research is needed to fully understand the mechanism of action of CFMP and to optimize its therapeutic potential.
Synthesis Methods
CFMP can be synthesized using a variety of methods, including the reaction of 3-chloro-4-fluoroaniline with 3-methylbenzoyl chloride in the presence of a base. The resulting intermediate is then reacted with pyrrolidinecarboxylic acid to form CFMP. Other methods involve the use of different starting materials and reaction conditions.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClFN2O/c1-12-4-2-5-13(10-12)17-6-3-9-22(17)18(23)21-14-7-8-16(20)15(19)11-14/h2,4-5,7-8,10-11,17H,3,6,9H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAMUBNRZKQJMDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2CCCN2C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.